Cas no 2171212-16-9 ((2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid)

• Product Name: (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid
• CAS No: 2171212-16-9
• MF: C₂₅H₂₁FN₂O₆
• MW: 464.442450284958
• CID: 6475234
• PubChem ID: 165811191
• Update Time: 2025-10-29

(2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid
• (2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-3-hydroxypropanoic acid
• EN300-1480386
• 2171212-16-9

• Inchi： 1S/C25H21FN2O6/c26-21-10-9-14(11-19(21)23(30)28-22(12-29)24(31)32)27-25(33)34-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20,22,29H,12-13H2,(H,27,33)(H,28,30)(H,31,32)/t22-/m0/s1
• InChI Key： ANPPJUNFGNCPLJ-QFIPXVFZSA-N
• SMILES： FC1=CC=C(C=C1C(N[C@H](C(=O)O)CO)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.13836456g/mol
• Monoisotopic Mass: 464.13836456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid

Introduction to (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic Acid (CAS No. 2171212-16-9)

(2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2171212-16-9, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a promising candidate for various therapeutic applications. The intricate structure of this molecule, characterized by its chiral center and the presence of fluorenylmethoxycarbonyl (Fmoc) and fluorophenylformamido moieties, positions it as a key intermediate in the synthesis of bioactive molecules.

The significance of this compound lies in its potential to serve as a building block for the development of novel drugs targeting a wide range of diseases. The fluorenylmethoxycarbonyl group is particularly noteworthy, as it is commonly employed in peptide synthesis to protect amino groups during coupling reactions. This protective group ensures the stability and integrity of peptide chains during synthetic processes, making it an invaluable tool in medicinal chemistry. Additionally, the fluorophenylformamido moiety introduces unique electronic and steric properties that can influence the binding affinity and selectivity of drug candidates.

In recent years, there has been a surge in research focused on the development of chiral drugs, which are optically active forms of molecules that exhibit different biological activities depending on their stereochemistry. The presence of a single stereocenter in (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid makes it an excellent candidate for studying the impact of chirality on pharmacological outcomes. Studies have demonstrated that enantiomeric drugs can exhibit vastly different pharmacokinetic and pharmacodynamic profiles, underscoring the importance of precise stereochemical control in drug design.

The compound's structure also incorporates a hydroxypropanoic acid moiety, which is known for its role in various metabolic pathways and its potential to enhance drug solubility and bioavailability. This feature is particularly relevant in the context of oral formulations, where solubility is a critical factor determining therapeutic efficacy. The combination of these functional groups makes (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid a versatile scaffold for designing molecules with tailored properties.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have shown that the presence of both fluorenylmethoxycarbonyl and fluorophenylformamido groups can enhance binding interactions with biological targets, such as enzymes and receptors. These interactions are crucial for modulating cellular processes and achieving desired therapeutic effects. By leveraging computational tools, researchers can predict the binding affinity and selectivity of derivatives derived from this compound, accelerating the drug discovery process.

The synthesis of (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful manipulation of protecting groups and stereochemistry to ensure high yield and purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired enantiomeric purity. These synthetic strategies not only showcase the ingenuity of modern organic chemistry but also highlight the importance of robust synthetic methodologies in pharmaceutical research.

The compound's potential applications extend beyond traditional small-molecule drug development. It has shown promise as a key intermediate in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacokinetic properties. Peptidomimetics have gained significant traction in recent years due to their ability to overcome limitations associated with peptide drugs, such as poor stability and bioavailability. The incorporation of functional groups like hydroxypropanoic acid enhances their solubility and metabolic stability, making them more viable candidates for clinical use.

In conclusion, (2S)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-3-hydroxypropanoic acid (CAS No. 2171212-16-9) represents a remarkable achievement in medicinal chemistry. Its complex structure, characterized by multiple functional groups, positions it as a versatile scaffold for developing novel therapeutics. The combination of computational modeling, advanced synthetic techniques, and its potential applications in peptidomimetic design underscores its significance in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly critical role in addressing unmet medical needs.